![molecular formula C15H15N3O3 B7589899 2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid](/img/structure/B7589899.png)
2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid
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Overview
Description
2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid, also known as MPDHICA, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated. In
Scientific Research Applications
2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has been studied for its potential applications in scientific research. One of the areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. This compound has also been studied for its potential use as a neuroprotective agent. Studies have shown that this compound can protect neurons from damage caused by oxidative stress and inflammation.
Mechanism of Action
The mechanism of action of 2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound has also been shown to activate certain signaling pathways that are involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in cancer cell growth and proliferation. This compound has also been shown to activate certain signaling pathways, such as the PI3K/Akt pathway, which are involved in cell survival and growth. In addition, this compound has been shown to have neuroprotective effects by protecting neurons from damage caused by oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has several advantages and limitations for lab experiments. One of the advantages is that it has been shown to have anti-cancer properties, making it a potential candidate for cancer treatment. This compound also has neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid. One of the directions is to further investigate the mechanism of action of this compound, which could lead to the development of more effective treatments for cancer and neurodegenerative diseases. Another direction is to explore the potential use of this compound in combination with other drugs or therapies, which could enhance its effectiveness. Additionally, further studies could be conducted to investigate the safety and toxicity of this compound, which could inform its potential use in clinical trials.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated. This compound has shown promise as a potential candidate for cancer treatment and neuroprotection, and there are several future directions for research on this compound.
Synthesis Methods
The synthesis of 2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid has been achieved through various methods. One of the methods involves the reaction of 2-methyl-3-nitropyrazole with ethyl acetoacetate in the presence of sodium ethoxide, followed by reduction with sodium borohydride. This reaction yields 2-(2-methylpyrazole-3-carbonyl)ethyl acetoacetate, which can be converted to this compound through a series of reactions involving hydrogenation, cyclization, and decarboxylation.
properties
IUPAC Name |
2-(2-methylpyrazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3/c1-17-13(6-7-16-17)14(19)18-8-10-4-2-3-5-11(10)12(9-18)15(20)21/h2-7,12H,8-9H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKYBVVRQIMJLRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)N2CC(C3=CC=CC=C3C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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